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Compound of Interest

Compound Name: (+)-Alantolactone

Cat. No.: B1664491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gene expression alterations induced by (+)-
Alantolactone, a natural sesquiterpene lactone, with supporting experimental data. The

information presented herein is intended to facilitate further research and drug development

efforts targeting pathways modulated by this compound.

Quantitative Data Summary
The following table summarizes the key differentially expressed genes in human breast cancer

cell lines (MCF-7 and MDA-MB-231) following treatment with (+)-Alantolactone. The data is

compiled from microarray and quantitative PCR (qPCR) analyses reported in peer-reviewed

literature.
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Gene Regulation
Fold
Change
(Approx.)

Cell Line
Experiment
al Method

Reference

Apoptosis-

Related

Genes

Bcl-2
Down-

regulated

2-4 fold

decrease
MCF-7 Western Blot [1][2][3]

Bax Up-regulated
2-3 fold

increase
MCF-7 Western Blot [1][2]

p53 Up-regulated
1.5-2.5 fold

increase
MCF-7 Western Blot

Caspase-3

(cleaved)
Up-regulated

Significant

increase
MCF-7 Western Blot

Caspase-12

(cleaved)
Up-regulated

Significant

increase
MCF-7 Western Blot

Cell Migration

and Invasion-

Related

Genes

MMP-2
Down-

regulated

2-3 fold

decrease
MCF-7 Western Blot

MMP-7
Down-

regulated

2-3 fold

decrease
MCF-7 Western Blot

MMP-9
Down-

regulated

2-3 fold

decrease
MCF-7 Western Blot

N-cadherin
Down-

regulated

>2 fold

decrease
MDA-MB-231 qPCR

Vimentin
Down-

regulated

>2 fold

decrease
MDA-MB-231 qPCR
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E-cadherin Up-regulated Not specified MDA-MB-231 qPCR

Stemness-

Related

Genes

STAT3
Down-

regulated

>2 fold

decrease
MDA-MB-231 qPCR

SOX-2
Down-

regulated

>2 fold

decrease
MDA-MB-231 qPCR

NANOG
Down-

regulated

>2 fold

decrease
MDA-MB-231 qPCR

Signaling

Pathway-

Related

Genes

p-p38 Up-regulated
Significant

increase
MCF-7 Western Blot

p65 (nuclear)
Down-

regulated

Significant

decrease
MCF-7 Western Blot

Nrf2 (nuclear)
Down-

regulated

Significant

decrease
MCF-7 Western Blot

Note: Fold changes are approximate and derived from qualitative data presented in the

referenced literature. For precise quantitative data, please refer to the original publications.

Key Signaling Pathways Modulated by (+)-
Alantolactone
(+)-Alantolactone has been shown to exert its effects by modulating several key signaling

pathways implicated in cancer cell proliferation, survival, and metastasis.
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Apoptosis Induction

Inhibition of Metastasis

Modulation of Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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